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Compound of Interest

Compound Name: Pent-2-en-2-ol
CAS No.: 61923-54-4
Cat. No.: B14554449
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.
This guide provides a detailed protocol for the safe disposal of Pent-2-en-2-ol, a flammable
and potentially reactive unsaturated alcohol. Due to a lack of specific safety data for Pent-2-en-
2-ol, this procedure is based on information for structurally similar compounds, such as its
isomers 3-Penten-2-ol and 4-Penten-2-ol, and general principles for handling enols and
unsaturated alcohols. A conservative approach is therefore essential.

Summary of Potential Hazards

The hazard profile for Pent-2-en-2-ol is inferred from data on its isomers. Users should handle
this compound with the assumption that it presents similar risks.
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Hazard Classification

Description

Precautionary Statements

Flammable Liquid

Assumed to be a flammable

liquid and vapor.[1][2]

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Keep container
tightly closed. Ground/bond
container and receiving
equipment. Use explosion-
proof
electrical/ventilating/lighting
equipment. Use only non-
sparking tools. Take
precautionary measures
against static discharge.[1][2]

[3]

Acute Toxicity (Inhalation)

May be harmful if inhaled.[3][4]
[5]

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a
well-ventilated area.[3][4][5]

Skin Irritation

May cause skin irritation.[2][4]

[5]

Wear protective gloves. Wash
skin thoroughly after handling.

[2](5]

Eye Irritation

May cause serious eye
irritation.[2][4][5]

Wear eye protection/face

protection.[2][5]

Specific Target Organ Toxicity

May cause respiratory
irritation.[2][4][5]

If inhaled, remove person to
fresh air and keep comfortable
for breathing. Call a poison
center or doctor if you feel
unwell.[3][4][5]

Experimental Protocol: Disposal Procedure

This step-by-step guide outlines the necessary precautions and actions for the safe disposal of

Pent-2-en-2-ol.
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. Personal Protective Equipment (PPE) and Safety Measures:

Always wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety
goggles, and a lab coat.[3][6]

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a
chemical fume hood.[4][7]

Ensure that a safety shower and eyewash station are readily accessible.
Keep a spill kit suitable for flammable liquids nearby.
. Waste Collection:

Collect waste Pent-2-en-2-ol in a designated, properly labeled, and sealed container. The
container should be made of a material compatible with flammable organic liquids.

Do not mix Pent-2-en-2-ol with other waste streams unless compatibility has been
confirmed. Enols can be reactive, and mixing with incompatible chemicals could lead to
hazardous reactions.

Clearly label the waste container as "Hazardous Waste: Flammable Liquid, Organic" and
include the specific chemical name, "Pent-2-en-2-ol."

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite
or sand.

Collect the contaminated absorbent material into a sealed container for disposal as
hazardous waste.[7]

For larger spills, evacuate the area and follow your institution's emergency procedures.
Do not allow the spilled material to enter drains or waterways.[4]

. Final Disposal:
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* Pent-2-en-2-ol must be disposed of as hazardous waste.[8][9][10]

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.[3][4][5][11]

¢ Provide the waste disposal service with a complete and accurate description of the waste.
o Never dispose of Pent-2-en-2-ol down the drain or in regular trash.[8][9][10][12]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Pent-2-en-2-ol.
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Caption: Logical workflow for the safe disposal of Pent-2-en-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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